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Compound of Interest

Compound Name:
Desthiobiotin-peg3-sulfo-

maleimide

Cat. No.: B15621408 Get Quote

Technical Guide: Desthiobiotin-PEG3-Sulfo-
Maleimide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Desthiobiotin-PEG3-Sulfo-Maleimide,

a versatile heterobifunctional crosslinker. It is designed to be a valuable resource for

researchers and professionals in drug development and various scientific fields who utilize

bioconjugation techniques.

Core Compound Specifications
Desthiobiotin-PEG3-Sulfo-Maleimide is a chemical tool that incorporates a desthiobiotin

moiety, a polyethylene glycol (PEG) spacer, and a maleimide group. This structure allows for

the conjugation of molecules to sulfhydryl groups and subsequent affinity purification.
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Property Value Reference

Molecular Formula C28H46N6O12S [1]

Molecular Weight 690.76 g/mol [2][3]

Purity Typically >95% [1]

Solubility Soluble in DMSO and DMF [1]

Storage
Store at -20°C, protected from

light and moisture
[1]

Key Features and Applications
Desthiobiotin-PEG3-Sulfo-Maleimide is a valuable reagent in bioconjugation and proteomics.

The key features of this compound include:

Thiol-Reactive Maleimide Group: The maleimide group selectively reacts with sulfhydryl

(thiol) groups, commonly found in cysteine residues of proteins and peptides, to form stable

thioether bonds. This reaction is most efficient at a pH range of 6.5-7.5.[4]

Reversible Desthiobiotin Affinity Tag: The desthiobiotin group is an analog of biotin that binds

to streptavidin with high specificity but a lower affinity than biotin. This allows for the gentle

elution of the labeled biomolecule from streptavidin-coated resins using competitive

displacement with free biotin, preserving the integrity of the protein or complex.

PEG Spacer: The polyethylene glycol (PEG3) linker enhances the solubility of the reagent

and the resulting conjugate in aqueous buffers. It also provides a flexible spacer arm, which

can reduce steric hindrance during conjugation and subsequent binding to streptavidin.[1][4]

This unique combination of features makes Desthiobiotin-PEG3-Sulfo-Maleimide a suitable

tool for various applications, including:

Protein Labeling and Conjugation: Covalently attaching a purification tag to proteins,

antibodies, or other biomolecules containing free sulfhydryl groups.

Pull-Down Assays and Affinity Purification: Isolating and identifying binding partners of a

protein of interest from complex biological samples like cell lysates.[1]
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PROTAC (Proteolysis-Targeting Chimera) Synthesis: As a linker in the construction of

PROTACs, which are molecules designed to induce the degradation of specific target

proteins.[2][5]

Experimental Protocols
Below are detailed methodologies for the two primary applications of Desthiobiotin-PEG3-
Sulfo-Maleimide: maleimide conjugation and desthiobiotin pull-down assay.

Maleimide Conjugation to a Thiol-Containing Protein
This protocol outlines the general steps for labeling a protein with Desthiobiotin-PEG3-Sulfo-
Maleimide. Optimization may be required for specific proteins and applications.

Materials:

Protein with accessible sulfhydryl groups

Desthiobiotin-PEG3-Sulfo-Maleimide

Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

Reaction Buffer: Phosphate-buffered saline (PBS) or other amine-free buffer, pH 7.2-7.5,

degassed

Reducing agent (optional): Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT)

Desalting column for purification

Procedure:

Protein Preparation:

Dissolve the protein in the reaction buffer at a concentration of 1-5 mg/mL.

If the protein's sulfhydryl groups are oxidized (forming disulfide bonds), reduction is

necessary. Add a 10-50 fold molar excess of TCEP to the protein solution and incubate for
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30-60 minutes at room temperature. If using DTT, it must be removed by dialysis or a

desalting column before adding the maleimide reagent.

Reagent Preparation:

Prepare a 10 mM stock solution of Desthiobiotin-PEG3-Sulfo-Maleimide in anhydrous

DMSO or DMF. This should be done immediately before use.

Conjugation Reaction:

Add a 10-20 fold molar excess of the Desthiobiotin-PEG3-Sulfo-Maleimide stock

solution to the protein solution.

Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C, protected

from light.

Purification:

Remove the excess, unreacted Desthiobiotin-PEG3-Sulfo-Maleimide using a desalting

column or dialysis.

Desthiobiotin-Based Pull-Down Assay
This protocol describes the general workflow for capturing a desthiobiotin-labeled protein

("bait") and its interacting partners ("prey") from a cell lysate.

Materials:

Desthiobiotin-labeled bait protein

Streptavidin-conjugated magnetic beads or agarose resin

Cell lysate containing potential prey proteins

Wash Buffer: PBS with 0.1% Tween-20

Elution Buffer: PBS containing 2-10 mM Biotin

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15621408?utm_src=pdf-body
https://www.benchchem.com/product/b15621408?utm_src=pdf-body
https://www.benchchem.com/product/b15621408?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bead Preparation:

Wash the streptavidin beads with the wash buffer to remove any preservatives.

Bait Protein Immobilization:

Incubate the desthiobiotin-labeled bait protein with the washed streptavidin beads for 30-

60 minutes at room temperature with gentle rotation to allow for binding.

Washing:

Wash the beads several times with the wash buffer to remove any unbound bait protein.

Prey Protein Capture:

Incubate the beads with the immobilized bait protein with the cell lysate for 1-2 hours at

4°C with gentle rotation.

Washing:

Wash the beads extensively with the wash buffer to remove non-specific binding proteins.

Elution:

Elute the bait protein and its interacting partners by incubating the beads with the elution

buffer for 15-30 minutes at room temperature. The free biotin in the elution buffer will

competitively displace the desthiobiotin-labeled protein from the streptavidin beads.

Analysis:

Analyze the eluted proteins by SDS-PAGE, Western blotting, or mass spectrometry to

identify the interacting partners.

Visualized Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Caption: Workflow for Maleimide Conjugation.

Binding Washing & Elution Analysis
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Caption: Workflow for Desthiobiotin Pull-Down Assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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